N-[1-[3-(4-fluoro-3-methylphenyl)-1,2,4-oxadiazol-5-yl]ethyl]-6-methoxypyridin-3-amine

• IUPAC Name: N-[1-[3-(4-fluoro-3-methylphenyl)-1,2,4-oxadiazol-5-yl]ethyl]-6-methoxypyridin-3-amine
• InChI: InChI=1S/C17H17FN4O2/c1-10-8-12(4-6-14(10)18)16-21-17(24-22-16)11(2)20-13-5-7-15(23-3)19-9-13/h4-9,11,20H,1-3H3
• InChI Key: WUINTYFNYRGGAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=NOC(=N2)C(C)NC3=CN=C(C=C3)OC)F
• Molecular Formula: C17H17FN4O2
• Molecular Weight: 328.34 g/mol

Description

N-[1-[3-(4-fluoro-3-methylphenyl)-1,2,4-oxadiazol-5-yl]ethyl]-6-methoxypyridin-3-amine is a synthetic organic compound that has garnered interest in various fields of scientific research This compound features a complex structure with multiple functional groups, including a fluorinated aromatic ring, an oxadiazole moiety, and a methoxypyridine group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-[3-(4-fluoro-3-methylphenyl)-1,2,4-oxadiazol-5-yl]ethyl]-6-methoxypyridin-3-amine typically involves a multi-step process:

Formation of the Oxadiazole Ring: This step often involves the cyclization of a suitable precursor, such as a hydrazide, with a nitrile under acidic or basic conditions.

Introduction of the Fluorinated Aromatic Ring: This can be achieved through electrophilic aromatic substitution reactions, where a fluorine atom is introduced to the aromatic ring.

Attachment of the Pyridine Moiety: This step may involve coupling reactions, such as Suzuki or Heck coupling, to attach the pyridine ring to the oxadiazole core.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

N-[1-[3-(4-fluoro-3-methylphenyl)-1,2,4-oxadiazol-5-yl]ethyl]-6-methoxypyridin-3-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, potentially leading to the formation of ketones or carboxylic acids.

Reduction: Reduction reactions using agents like lithium aluminum hydride or sodium borohydride can convert certain functional groups to their corresponding alcohols or amines.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups involved.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Substitution Reagents: Halides, nucleophiles like amines or thiols.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

N-[1-[3-(4-fluoro-3-methylphenyl)-1,2,4-oxadiazol-5-yl]ethyl]-6-methoxypyridin-3-amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or ligand in binding studies.

Medicine: Explored for its potential therapeutic properties, such as anti-inflammatory or anticancer activities.

Industry: Utilized in the development of new materials or as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of N-[1-[3-(4-fluoro-3-methylphenyl)-1,2,4-oxadiazol-5-yl]ethyl]-6-methoxypyridin-3-amine involves its interaction with specific molecular targets and pathways. These may include:

Enzyme Inhibition: The compound may inhibit certain enzymes by binding to their active sites.

Receptor Modulation: It may act as an agonist or antagonist at specific receptors, influencing cellular signaling pathways.

DNA Intercalation: The compound could intercalate into DNA, affecting gene expression and cellular function.

Comparison with Similar Compounds

Similar Compounds

• N-[1-[3-(4-chloro-3-methylphenyl)-1,2,4-oxadiazol-5-yl]ethyl]-6-methoxypyridin-3-amine
• N-[1-[3-(4-bromo-3-methylphenyl)-1,2,4-oxadiazol-5-yl]ethyl]-6-methoxypyridin-3-amine
• N-[1-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]ethyl]-6-methoxypyridin-3-amine

Uniqueness

N-[1-[3-(4-fluoro-3-methylphenyl)-1,2,4-oxadiazol-5-yl]ethyl]-6-methoxypyridin-3-amine is unique due to the presence of the fluorine atom, which can significantly influence its chemical reactivity, biological activity, and pharmacokinetic properties. The fluorine atom can enhance the compound’s stability, lipophilicity, and ability to form hydrogen bonds, making it a valuable molecule for various applications.